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Compound of Interest

Compound Name: Bis(perfluoroisopropyl)ketone

Cat. No.: B1294482

An In-Depth Technical Guide to the Physicochemical Properties of
Bis(perfluoroisopropyl)ketone

Introduction

Bis(perfluoroisopropyl)ketone, systematically named 1,1,1,2,4,5,5,5-octafluoro-2,4-
bis(trifluoromethyl)pentan-3-one, is a highly fluorinated organic compound.[1] Its chemical
structure, characterized by the presence of fourteen fluorine atoms, imparts unique physical
and chemical properties that distinguish it from conventional hydrocarbon ketones. This guide
provides a detailed examination of two of its fundamental physicochemical properties: boiling
point and density. Understanding these characteristics is paramount for researchers, scientists,
and drug development professionals in applications ranging from solvent chemistry to the
synthesis of complex fluorinated molecules. This document offers not only the established
values for these properties but also the scientific principles and experimental methodologies
required for their accurate determination, ensuring a blend of theoretical knowledge and
practical application.

Core Physicochemical Properties

The extensive fluorination of bis(perfluoroisopropyl)ketone results in a high molecular weight
(366.05 g/mol ) and a unique electronic environment.[1] Despite the high molecular mass, the
intermolecular forces are relatively weak. The highly electronegative fluorine atoms create a
non-polarizable sheath around the carbon backbone, leading to weak van der Waals
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interactions. This combination of high mass and weak intermolecular forces results in a
moderate boiling point and high density compared to hydrocarbon analogues.

Data Summary

The critical physical constants for bis(perfluoroisopropyl)ketone (CAS No: 813-44-5) are
summarized below.[1][2] These values are essential for safe handling, process design, and
chemical modeling.

Property Value Units Notes
At standard
Boiling Point 71-72 °C atmospheric pressure.

[2131[4]

The temperature for
this measurement is
not consistently cited
Density 1.661 g/mL but is assumed to be
at standard lab
conditions (approx.
20-25°C).[3][4][5]

Molecular Formula C7F140 - [1][5]
Molecular Weight 366.05 g/mol [1][5]
Appearance Clear, colorless liquid - [11[31[6]
Refractive Index ~1.267 - [3]

Experimental Determination of Physicochemical
Properties

The trustworthiness of physical data relies on robust and reproducible experimental methods.
The following protocols describe self-validating systems for determining the boiling point and
density of liquid compounds like bis(perfluoroisopropyl)ketone.

Protocol 1: Boiling Point Determination via Distillation
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Distillation is a definitive method for both purifying a liquid and determining its boiling point.[7]
The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure, observed as a stable temperature plateau during
distillation.[8]

Methodology:

o Apparatus Assembly: Assemble a simple distillation apparatus as shown in the workflow
diagram below. Ensure all glassware is clean and dry. The apparatus consists of a round-
bottom flask, a distillation head with a port for a thermometer, a condenser, and a receiving
flask.

o Sample Preparation: Place approximately 15-20 mL of bis(perfluoroisopropyl)ketone into
the round-bottom flask along with a few boiling chips or a magnetic stir bar. This is a critical
step to prevent "bumping" and ensure smooth boiling.

o Thermometer Placement: Position the thermometer correctly. The top of the thermometer
bulb must be level with the bottom of the side-arm leading to the condenser. This ensures
the measured temperature is that of the vapor in thermal equilibrium with the distilling liquid,
which is the true boiling point.

o Heating: Gently heat the flask using a heating mantle. The distillation rate should be
controlled to about 1-2 drops per second into the receiving flask.

o Data Recording: Record the temperature when the first drop of distillate falls into the
receiving flask and monitor the temperature throughout the distillation. A pure compound will
exhibit a constant temperature during the process.[7] Record this stable temperature as the
boiling point.

o Pressure Correction: Record the ambient atmospheric pressure. If the pressure deviates
significantly from standard pressure (760 mmHg), a correction may be necessary for highly
accurate work.

Protocol 2: Density Determination via Pychometer

A pycnometer (or specific gravity bottle) is a piece of specialized glassware used to determine
the density of a liquid with high precision. The method is based on measuring the mass of a
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precisely known volume of the liquid.

Methodology:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g.,
10 mL).

Mass of Empty Pycnometer: Accurately measure the mass of the empty, dry pycnometer
using an analytical balance (ma).

Mass of Pycnometer with Sample: Fill the pycnometer with bis(perfluoroisopropyl)ketone,
ensuring the liquid reaches the calibration mark. Use the stopper to displace any excess
liquid and carefully wipe the outside dry. Measure the total mass of the filled pycnometer
(m2).

Temperature Control: Ensure the measurement is performed at a constant, recorded
temperature, as density is temperature-dependent.[9] A water bath can be used for this
purpose.

Calculation: The mass of the liquid is calculated by subtraction (m_liquid = m2 - m1). The
density (p) is then calculated using the known volume (V) of the pycnometer: p = (mz - m1) /
\%

Validation: Repeat the measurement at least twice to ensure reproducibility. The results
should agree within a narrow margin.

Experimental Workflow Visualization

The logical flow for the characterization of an unknown liquid sample by determining its boiling

point and density is illustrated below. This process ensures a systematic approach to obtaining

reliable physical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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